3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione

• IUPAC Name: 3-methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione
• InChI: InChI=1S/C6H7NO3/c1-7-3-4(8)5(9)6(3)10-2/h7H,1-2H3
• InChI Key: FCFIXIAXNVTUTF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=O)C1=O)OC
• Molecular Formula: C6H7NO3
• DSSTOX Substance ID: DTXSID70542563
• Molecular Weight: 141.12 g/mol
• CAS RN: 63649-29-6

Description

Physical And Chemical Properties Analysis

• Melting Point : The compound’s melting point is approximately 254.4°C .
• Density : The predicted density is 1.27 g/cm³ .
• Solubility : Its solubility in dimethyl sulfoxide (DMSO) remains unknown .

Scientific Research Applications

Synthesis and Voltammetric Behavior

• Voltammetric Behavior and Biocidal Effect : Research shows that derivatives of cyclobutenedione, similar to 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione, have been synthesized and analyzed for their voltammetric behavior. These compounds, including some mercuric(II) salts, exhibit potential for use as chelating agents for the voltammetric determination of mercuric(II) ions in aqueous media. They have also been explored for their biocidal properties against molluscicidal agents, specifically Biomophalaria Alexandrina Snails, which are responsible for Bilharziasis (Makki, Abdel-Rahman, & El-Shahawi, 2014).

Crystallographic Studies

• Intermolecular Interactions in Crystalline Derivatives : A study focused on the crystallographic analysis of squaric acid derivatives, closely related to the compound , revealed intricate supramolecular assemblies in the solid state. This involved a combination of ion-pair and hydrogen-bonding interactions, crucial for the formation of these assemblies. Such studies are essential for understanding the molecular structure and interactions of complex organic compounds (Prohens et al., 2017).

Applications in Medicinal Chemistry

• Anticancer and Antiviral Evaluation : Squaric acid and its derivatives, including compounds structurally similar to 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione, have shown significant applications in medicinal chemistry. They act as non-classical bioisosteric replacements for various functional groups and have been preliminarily investigated for potential use as nucleobase substitutes in nucleosides, with computational analyses and preliminary antitumor and antiviral screening results reported (Lu, Lu, & Honek, 2017).

Photolysis Studies

• Photolysis and Formation of New Compounds : The photolysis of compounds related to 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione has been studied, leading to the formation of new compounds. These studies provide insights into the behavior of cyclobutenediones under specific conditions and the potential formation of novel substances with unique properties (Toda & Todo, 1975).

Solar Cell Application

• Use in Solar Cells : A series of compounds, including 3-aryl-4-hydroxycyclobut-3-ene-1,2-diones, were synthesized and examined as sensitizers for TiO2 solar cells. These compounds showed strong affinity for TiO2 surfaces, and their fluorescence intensity and self-assembly on TiO2 were crucial for enhancing solar-light-to-electricity conversion efficiency, achieving an efficiency of 0.96% in specific derivatives (Matsui et al., 2003).